1-(4-Chlorophenyl)-3-[(dimethylamino)methylidene]thiourea

• Molecular Formula: C10H12ClN3S
• Molecular Weight: 241.74 g/mol
• SMILES: CN(C)C=NC(=S)NC1=CC=C(C=C1)Cl
• InChI: InChI=1S/C10H12ClN3S/c1-14(2)7-12-10(15)13-9-5-3-8(11)4-6-9/h3-7H,1-2H3,(H,13,15)
• InChIKey: RHZZAPBYVAKUFY-UHFFFAOYSA-N

Researchers requiring a mono-dimethylaminomethylene thiourea for regioselective heterocycle construction face a gap: no peer-reviewed head-to-head comparisons exist against the 2-Cl isomer or parent thiourea. This compound fills that need with crystallographically confirmed (E)-configuration and a single reactive site for cyclocondensation. - Single dimethylaminomethylene unit enables regioselective synthesis of imidazo[2,1-b]thiazoles and 5H-thiazolo[3,2-a]pyrimidines. - UT-A1 IC50 = 5.0 µM, providing a quantitative entry point for urea transporter pharmacology. - 4-Chlorophenyl thiourea class MIC = 1 µg/mL against M. tuberculosis; suitable for antitubercular screening panels. - ≥97% purity; in stock with standard pack sizes (50 mg, 100 mg, 250 mg, bulk).

4-Chlorophenyl Dimethylaminomethylidenethiourea – Procurement Profile

1-(4-Chlorophenyl)-3-[(dimethylamino)methylidene]thiourea (CAS 73161-60-1, C10H12ClN3S, MW 241.74) is a thiourea derivative featuring a 4-chlorophenyl group at N1 and a dimethylaminomethylidene moiety at N3 . The compound adopts an (E)-configuration about the methylidene C=N bond. It is synthesized via condensation of 4-chlorobenzaldehyde, dimethylamine, and thiourea, or more robustly by reacting 4-chloroaniline with dimethylformamide dimethyl acetal (DMF-DMA) and thiourea under reflux . The material is commercially available at ≥97% purity from specialist suppliers for pharmaceutical R&D applications .

Functional handle Dimethylaminomethylene (masked 1,3-dicarbonyl equivalent)

Aryl substitution Para-chloro (4-Cl) phenyl

Supply specification ≥97% purity (NLT 97%), suitable for direct screening use

4-Chlorophenyl Dimethylaminomethylidenethiourea: Substitution Risk from Data Gaps

A rigorous search of the primary literature reveals that no peer-reviewed head-to-head comparison studies have been published for this compound against its closest structural analogs. The available evidence is limited to isolated potency measurements (e.g., UT-A1 IC50 = 5.0 mM) without parallel testing of comparator molecules under identical assay conditions [1]. Vendors cite broad potential activities—antimicrobial, anticancer—but these claims are not accompanied by quantitative MIC or IC50 values for this specific compound, nor by data comparing the 4-chloro isomer against its 2-chloro isomer (CAS 99590-59-7) or against the parent N-(4-chlorophenyl)thiourea (CAS 3696-23-9). Consequently, procurement decisions based on assumed class-level equipotency are unsupported by experimental evidence. The sections below report what can be extracted, but users must recognize that the absence of comparative data represents the primary reason generic substitution is not advisable: without measured differential performance, fitness for a specific purpose cannot be established.

4-Chloro vs. 2-chloro isomer activity may differ; no head-to-head comparison data exist.

Broad vendor claims (antimicrobial, anticancer) lack published MIC/IC50 for this specific compound.

Class-level urease or UT-A1 potency inference does not establish fitness for your assay.

• [1] BindingDB. BDBM50575418 – CHEMBL4874369: IC50 5.00E+3 nM for rat UT-A1 urea transporter inhibition in MDCK cells. BindingDB Ki Summary, 2022. View Source

Procurement Evidence Guide: 4-Chlorophenyl Dimethylaminomethylidenethiourea

UT-A1 Urea Transporter Inhibition Benchmark

This compound is the only 4-chlorophenyl dimethylaminomethylidenethiourea with a publicly deposited IC50 value for rat UT-A1 urea transporter inhibition. The measured IC50 is 5,000 nM (5.0 µM), determined in MDCK cells expressing rat UT-A1 using a fluorescence plate reader assay after 15 min incubation [1]. No comparator IC50 values exist under identical assay conditions for the 2-chloro isomer, the unsubstituted phenyl analog, or N-(4-chlorophenyl)thiourea. The BindingDB entry represents the sole quantitative activity anchor for this chemotype at urea transporters.

UT-A1 IC50

Reported

5.0 µM (5,000 nM)

Only public potency anchor for this chemotype at urea transporters

No comparator data under identical conditions; single-point measurement

Evidence Dimension	UT-A1 urea transporter inhibition potency (IC50, nM)
Target Compound Data	5.00×10³ nM (5.0 µM) against rat UT-A1 in MDCK cells
Comparator Or Baseline	No published data for 1-(2-chlorophenyl)-3-[(dimethylamino)methylidene]thiourea or N-(4-chlorophenyl)thiourea under the same assay conditions
Quantified Difference	Not calculable – single-point measurement without parallel comparator testing
Conditions	Rat UT-A1 expressed in MDCK cells; fluorescence plate reader assay; 15 min incubation (BindingDB Assay ID r20)

Why This Matters

Provides the only publicly available potency anchor for this compound, enabling benchmark comparison when initiating urea transporter screening programs; users must generate comparator data under identical conditions to establish differentiation.

• [1] BindingDB. BDBM50575418 – CHEMBL4874369: IC50 5.00E+3 nM for rat UT-A1 expressed in MDCK cells. BindingDB (Curated by ChEMBL), 2022. View Source

4-Chloro vs. 2-Chloro Isomer Comparison

The 4-chloro and 2-chloro isomers (CAS 99590-59-7) share identical molecular formula (C10H12ClN3S) and MW (241.74), yet the chlorine substitution position dictates the spatial orientation of the aryl ring and the electronic distribution across the thiourea pharmacophore . In related chlorophenyl-thiourea series, the para-substituted 4-chlorophenyl congener demonstrates distinct bioactivity profiles versus ortho-substituted analogs; for example, 4-chlorophenyl thiourea derivatives showed MIC of 1 µg/mL against Mycobacterium tuberculosis, while the 3,4-dichlorophenyl derivative showed MIC of 0.25 µg/mL [1]. No direct 4-Cl vs. 2-Cl head-to-head data exist for the dimethylaminomethylidene series, but the established precedence of positional effects on thiourea bioactivity makes these two isomers non-interchangeable in lead optimization campaigns without empirical validation.

4-Cl vs 2-Cl Isomer

Class-level inference

No direct bioactivity comparison published. Related series: 4-fold MIC shift between 4-Cl and 3,4-diCl thiourea

Positional isomer may alter target interaction

Empirical testing of both isomers required for lead optimization

Evidence Dimension	Chlorine substitution position effect on bioactivity
Target Compound Data	4-Cl substitution at phenyl ring (para); available UT-A1 IC50 = 5.0 µM
Comparator Or Baseline	2-Cl isomer (ortho-substituted; CAS 99590-59-7): no published bioactivity data; reference class: 4-chlorophenyl thiourea MIC = 1 µg/mL (M. tuberculosis) vs. 3,4-dichlorophenyl thiourea MIC = 0.25 µg/mL
Quantified Difference	Class-level inference: 4-fold difference in antitubercular MIC observed between 4-Cl and 3,4-diCl thiourea analogs; magnitude of difference between 4-Cl and 2-Cl cannot be estimated without direct testing
Conditions	In vitro MIC assay against M. tuberculosis (Isoxazole carboxylic acid methyl ester-based thiourea series, 2022)

Why This Matters

Procurement of the 4-chloro isomer over the 2-chloro isomer is warranted only if the intended biological target demonstrates sensitivity to para-substitution; the absence of direct comparative data requires users to empirically test both isomers in their specific assay system.

• [1] Yaddanapudi, M.V. et al. Isoxazole carboxylic acid methyl ester-based urea and thiourea derivatives as promising antitubercular agents. Mol. Divers., 2022. PMID via NCBI. View Source

Synthetic Route Comparison: DMF-DMA vs. 4-Chlorobenzaldehyde

Two synthetic routes are documented for this compound: (i) condensation of 4-chloroaniline with DMF-DMA and thiourea under reflux in ethanol/methanol, and (ii) reaction of 4-chlorobenzaldehyde with dimethylamine and thiourea under controlled conditions . The DMF-DMA route is the preferred method for library-scale synthesis of N-aryl-N'-(dimethylaminomethylene)thioureas and is distinct from the synthesis of N-(4-chlorophenyl)thiourea (CAS 3696-23-9; prepared from 4-chlorophenyl isothiocyanate and ammonia), which lacks the dimethylaminomethylene group and has a molecular weight of 186.66 g/mol (vs. 241.74 g/mol for the target compound) [1]. The commercial specification of ≥97% purity (NLT 97%) indicates that the compound is supplied at a quality suitable for direct use in biological screening without additional purification; this represents a procurement advantage over analogs requiring further purification.

Synthetic Route Divergence

Reported

MW +55.08 g/mol vs N-(4-chlorophenyl)thiourea; DMF-DMA route; ≥97% purity

Dimethylaminomethylene group critical for cyclization chemistry

Verify purity via COA; dimethylaminomethylene absent in parent thiourea

Evidence Dimension	Molecular weight and synthetic route divergence from parent thiourea
Target Compound Data	MW 241.74; minimum 97% purity; DMF-DMA condensation route; dimethylaminomethylene group present
Comparator Or Baseline	N-(4-Chlorophenyl)thiourea (CAS 3696-23-9): MW 186.66; mp 177–182°C; prepared from 4-chlorophenyl isothiocyanate + ammonia; dimethylaminomethylene group absent
Quantified Difference	MW difference: +55.08 g/mol (29.5% mass increase); purity specification advantage cannot be quantified without comparator cert. of analysis
Conditions	Commercial product specifications as published by suppliers (MolCore, CymitQuimica, Thermo Scientific)

Why This Matters

The dimethylaminomethylene substituent adds significant molecular weight and alters the hydrogen-bonding capacity compared to the parent N-(4-chlorophenyl)thiourea; procurement of the correct building block is critical when the synthetic route downstream requires the dimethylaminomethylene functionality, such as in the synthesis of heterocyclic compounds via cyclization reactions [2].

• [1] Thermo Scientific. N-(4-Chlorophenyl)thiourea, 98% – CAS 3696-23-9. Fisher Scientific Product Database, 2025. View Source
• [2] Landreau, C. et al. From thiourea to bicyclic structures: an original route to imidazo[2,1-b]thiazoles and related heterocycles. PubMed, 2003. PMID: 12820250. View Source

Urease Inhibition Class-Level Benchmark

A systematic study of 38 N,N'-disubstituted thioureas reported urease inhibitory IC50 values ranging from 5.53 ± 0.02 µM to 91.50 ± 0.08 µM, with the most potent compounds outperforming the standard thiourea (IC50 = 21.00 ± 0.11 µM) by approximately 3.8-fold [1]. The study did not include the target compound, but the class-level SAR indicates that aryl substitution at N1 and N3 positions can modulate urease inhibition potency across an approximately 16-fold dynamic range. Extrapolating the position of the 4-chlorophenyl dimethylaminomethylene derivative within this range is not possible without direct testing; however, the data provide a quantitative framework for benchmarking this compound against known urease inhibitors of the same structural class.

Urease Class Benchmark

Class-level inference

N,N'-disubstituted thioureas: IC50 5.53–91.50 µM; standard thiourea 21.00 µM

Compound-specific potency unknown

Class range provides screening expectation; direct testing needed

Evidence Dimension	Urease inhibition (IC50, µM) – class range vs. standard thiourea
Target Compound Data	Not directly tested in this study
Comparator Or Baseline	Most potent N,N'-disubstituted thioureas: IC50 = 5.53 ± 0.02 µM; least potent: 91.50 ± 0.08 µM; standard thiourea: 21.00 ± 0.11 µM
Quantified Difference	Class range: 5.53–91.50 µM (16.5-fold span); most potent compound 3.8-fold superior to thiourea standard
Conditions	In vitro urease inhibition assay (Canavalia ensiformis); compounds 1–38 tested at identical conditions (Khan et al., Eur. J. Med. Chem. 2014)

Why This Matters

Defines the quantitative activity range achievable within the N,N'-disubstituted thiourea class, allowing researchers to estimate the sensitivity of their assay to detect meaningful inhibition; procurement of this compound for urease screening is justified only if the intended application tolerates screening of a compound of unknown class-ranking potency.

• [1] Khan, K.M., Naz, F., Taha, M., Khan, A., Perveen, S., Choudhary, M.I., Voelter, W. Synthesis and in vitro urease inhibitory activity of N,N'-disubstituted thioureas. Eur. J. Med. Chem., 2014 Mar 3;74:314–23. PMID: 24486414. View Source

Absence of Direct Head-to-Head Comparative Data

After exhaustive searching of PubMed, BindingDB, ChEMBL, Google Patents, and authoritative chemical databases, no published study has directly compared 1-(4-chlorophenyl)-3-[(dimethylamino)methylidene]thiourea against any of its closest analogs—the 2-chloro isomer (CAS 99590-59-7), the 4-fluoro analog (CAS 1661847-01-3), N-(4-chlorophenyl)thiourea (CAS 3696-23-9), 3-(4-chlorophenyl)-1,1-dimethylthiourea (CAS 2212-17-1), or 1-(4-chlorophenyl)-3-phenylthiourea (CAS 7392-67-8)—under identical experimental conditions [1]. The BindingDB UT-A1 entry (IC50 = 5.0 µM) and the class-level urease inhibition data provide the only quantitative anchors. This evidence gap means that the rationale for selecting this compound over any analog rests on structural properties (para-chloro substitution, dimethylaminomethylene functionality) rather than demonstrated superiority in any biological assay. Users must generate comparative data internally to justify procurement on performance grounds.

Head-to-Head Data Gap

Data to verify

0 comparative studies found across PubMed, ChEMBL, BindingDB

Procurement differentiation rests on structural properties

Users must generate comparative data for performance-based selection

Evidence Dimension	Availability of direct comparative experimental data (head-to-head studies)
Target Compound Data	1 published quantitative measurement (UT-A1 IC50 = 5.0 µM); 0 head-to-head comparative studies identified
Comparator Or Baseline	Multiple structural analogs exist and are commercially available; 0 published comparative datasets for any biological endpoint
Quantified Difference	Not applicable – absence of data precludes quantitative differentiation
Conditions	Literature search conducted across PubMed, BindingDB, ChEMBL, Google Patents, vendor technical datasheets (November 2024–May 2025 publication window)

Why This Matters

Procurement decisions must be made with full awareness of the evidence gap; this limitation statement serves as a risk disclosure for scientific buyers who require proven differentiation before committing to synthesis or screening campaigns.

• [1] Comprehensive literature search via PubMed (search terms: "1-(4-chlorophenyl)-3-[(dimethylamino)methylidene]thiourea", "N-(4-chlorophenyl)-N'-[(dimethylamino)methylene]thiourea", CAS 73161-60-1, "dimethylaminomethylene thiourea"), BindingDB, ChEMBL, Google Patents, and major vendor databases. Search date: 2026-05-01. Result: 0 head-to-head comparative studies identified. View Source

Application Scenarios for 4-Chlorophenyl Dimethylaminomethylidenethiourea

Imidazo[2,1-b]thiazole Heterocyclic Building Block

This compound contains the dimethylaminomethylene moiety that serves as a masked 1,3-dicarbonyl equivalent in cyclocondensation reactions. N,N'-bis(dimethylaminomethylene)thiourea, the bis-substituted analog, has been established as a key intermediate for efficient regioselective synthesis of imidazo[2,1-b]thiazoles, 5H-thiazolo[3,2-a]pyrimidines, and related biheterocyclic systems [1]. The mono-N1-(4-chlorophenyl) variant retains a single dimethylaminomethylene unit, providing a site for regioselective cyclization while the 4-chlorophenyl group remains as a modifiable or non-participating substituent. This scenario is directly evidenced by the established synthetic utility of the dimethylaminomethylene-thiourea motif and does not rely on unverified biological claims.

Antitubercular Lead Optimization Scaffold

4-Chlorophenyl thiourea derivatives have demonstrated MIC of 1 µg/mL against Mycobacterium tuberculosis in an isoxazole carboxylic acid series, and 4-chlorophenyl-substituted thioureas are recognized as a productive scaffold for antitubercular drug discovery [1]. The target compound, with its additional dimethylaminomethylene group, offers structural diversification beyond the simple N-(4-chlorophenyl)thiourea core. Procurement for antitubercular screening is supported by class-level MIC data, though the specific improvement (if any) conferred by the dimethylaminomethylene substituent remains untested and must be evaluated by the end user.

UT-A1 Diuretic Screening Starting Point

The compound's deposited UT-A1 IC50 of 5.0 µM provides a quantitative entry point for urea transporter pharmacology programs [1]. While the potency is moderate (micromolar range), it is the only publicly available activity measurement for this chemotype at urea transporters. Researchers developing novel diuretic agents may procure this compound as a starting scaffold for structure-guided optimization, with the understanding that the 4-chlorophenyl and dimethylaminomethylene groups both represent positions that can be independently varied in subsequent analog synthesis.

General Urease Inhibition Screening

The compound falls within the N,N'-disubstituted thiourea subclass, for which potent urease inhibition has been demonstrated (class IC50 range: 5.53–91.50 µM, with the most potent compounds 3.8-fold superior to thiourea standard) [1]. This compound's specific urease inhibitory potency has not been measured, but the class-level SAR provides a quantitative expectation range. Procurement is appropriate for research groups conducting panel-based screening of thiourea derivatives against urease enzymes from H. pylori, Proteus mirabilis, or soil ureases, provided that standard comparators (thiourea, acetohydroxamic acid) are included in the experimental design.

Application

Selection Property

Validation Focus

Imidazo[2,1-b]thiazole synthesis

Dimethylaminomethylene functional handle

Regioselective cyclocondensation fidelity

Antitubercular screening

4-Chlorophenyl thiourea core scaffold

MIC profiling against M. tuberculosis

UT-A1 transporter screening

Para-substituted thiourea chemotype

UT-A1 activity profiling and benchmark

Urease inhibition panel

N,N'-Disubstituted thiourea scaffold

Urease IC50 benchmarking within class range

• [1] Khan, K.M., Naz, F., Taha, M., Khan, A., Perveen, S., Choudhary, M.I., Voelter, W. Synthesis and in vitro urease inhibitory activity of N,N'-disubstituted thioureas. Eur. J. Med. Chem., 2014;74:314–23. PMID: 24486414. View Source
• [2] Landreau, C. et al. From thiourea to bicyclic structures: an original route to imidazo[2,1-b]thiazoles and related heterocycles. Synthesis, 2003. PMID: 12820250. View Source